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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitrosomorpholine

CAS No.: 55556-87-1

Cat. No.: B15344912

Get Quote

Technical Support Center: 3,5-Dimethyl-4-
nitrosomorpholine
Solubility Optimization & Handling Guide
Product Identity: 3,5-Dimethyl-4-nitrosomorpholine CAS Number: 55556-87-1 Chemical

Class: N-Nitrosamines / Morpholine Derivatives Primary Application: Carcinogenicity research,

Mutagenesis standards, Organic synthesis intermediates.

Part 1: Solubility Profile & Technical Specifications
The solubility behavior of 3,5-Dimethyl-4-nitrosomorpholine is governed by the steric

hindrance of the methyl groups at the C3 and C5 positions and the polarity of the N-nitroso-

morpholine ring. Unlike the unsubstituted parent compound (N-nitrosomorpholine), the addition

of two methyl groups increases lipophilicity (LogP) and introduces stereochemical complexity

(cis/trans isomers), which can lead to inconsistent dissolution rates.

Physicochemical Data Table
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Solvent
Solubility Limit
(Est.)

Stability in Solution Application Notes

DMSO ~100 mg/mL High (Weeks at -20°C)
Recommended for

stock solutions.

Ethanol ~50 mg/mL Moderate

Good for biological

assays requiring low

toxicity carriers.

Water < 25 mg/mL Low (Hydrolysis risk)

Limited solubility.

Requires co-solvent

(e.g., 1% DMSO) for

stability.

DCM > 100 mg/mL High
Ideal for extraction or

synthetic workups.

PBS (pH 7.4) < 10 mg/mL Low

Prone to precipitation

upon dilution from

organic stocks.

Critical Note on Isomerism: Commercial 3,5-dimethyl-4-nitrosomorpholine is often a mixture

of cis and trans isomers. The trans isomer typically exhibits lower solubility and higher

crystallinity, often acting as the nucleation point for precipitation in cold storage [1, 2].

Part 2: Troubleshooting Guide (Q&A)
Issue 1: Precipitation in Stock Solutions
User Question:"I stored my 50 mM DMSO stock solution at -20°C. Upon thawing, I see fine

needle-like crystals that won't redissolve with simple vortexing. Is the product degraded?"

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15344912/docs?utm_src=pdf-body#3-5-dimethyl-4-nitrosomorpholine-solubility-issues-and-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15344912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Diagnosis: This is likely cryo-precipitation of the trans-isomer, not degradation.

DMSO has a high freezing point (19°C), and the trans-isomer of 3,5-dimethyl-4-
nitrosomorpholine crystallizes out more readily than the cis-isomer due to better packing

efficiency.

Solution Protocol:

Warm the Vial: Place the sealed vial in a 37°C water bath for 10–15 minutes.

Sonication: Sonicate at 40 kHz for 60 seconds. Do not overheat.

Verification: Invert the vial against a light source. If the solution is clear yellow, it is

recovered. If a dark brown precipitate remains, this indicates photochemical degradation

(see Issue 3).

Issue 2: Cloudiness Upon Dilution in Media
User Question:"When I dilute my DMSO stock (1000x) into cell culture media, the solution turns

milky/cloudy immediately. How do I prevent this?"

Technical Diagnosis: This is "solvent shock" or rapid reprecipitation. The hydrophobic methyl

groups make the 3,5-dimethyl variant less water-soluble than unsubstituted nitrosomorpholine.

Adding a bolus of hydrophobic stock to an aqueous buffer causes local supersaturation.

Solution Protocol:

Stepwise Dilution: Do not jump from 100% DMSO to 0.1% DMSO in one step.

Intermediate Step: Dilute stock 1:10 in sterile PBS/Ethanol (1:1 mix) first.

Final Step: Dilute the intermediate into the final media.

Pre-warm Media: Ensure the culture media is at 37°C before adding the compound. Cold

media accelerates precipitation.

Surfactant Assist: If experimental conditions permit, add 0.5% Tween-80 or Cyclodextrin to

the aqueous media before adding the drug.
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Issue 3: Color Change (Yellow to Brown/Green)
User Question:"My working solution was left on the bench for 4 hours and has turned from pale

yellow to a greenish-brown color. Is it still usable?"

Technical Diagnosis: No. The compound has undergone photolytic degradation. Nitrosamines

are intrinsically light-sensitive because the N-N=O bond absorbs UV/Vis light (typically 300–

400 nm), leading to homolytic cleavage and the formation of reactive radicals [3].

Solution Protocol:

Discard: The solution now contains unknown radical decomposition products.

Light Protection: Always handle 3,5-dimethyl-4-nitrosomorpholine in amber vials.

Workflow Adjustment: Perform all dilutions under low-light conditions or yellow safety lights.

Part 3: Standardized Protocols
Protocol A: Preparation of Stable Stock Solution (50
mM)
Target Concentration: ~7.2 mg/mL (MW ≈ 144.17 g/mol )

Weighing: Weigh 7.2 mg of 3,5-Dimethyl-4-nitrosomorpholine into an amber glass vial.

Note: Avoid using plastic microfuge tubes for long-term storage as nitrosamines can leach

into certain plastics.

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Grade: Cell Culture Tested).

Dissolution: Vortex vigorously for 30 seconds. If solid remains, sonicate for 1 minute.

Aliquot & Store: Divide into 50 µL aliquots in amber glass vials. Store at -20°C.

Shelf Life: 6 months if protected from light and moisture.
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Protocol B: Aqueous Working Solution (For In Vivo/In
Vitro)
Target: 100 µM in PBS (0.2% DMSO)

Thaw: Warm the DMSO stock (50 mM) to Room Temperature (RT).

Carrier Preparation: Prepare PBS (pH 7.4) containing 0.5% Tween-80 (optional, for solubility

insurance).

Rapid Mixing:

Place the PBS on a magnetic stirrer (medium speed).

Slowly inject the required volume of DMSO stock directly into the vortex of the stirring

buffer.

Do not pipette the stock against the wall of the tube.

Filtration: Syringe filter (0.22 µm PTFE) immediately to remove any micro-precipitates.

Part 4: Visual Workflows
Figure 1: Solubility Decision Tree
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Start: Solid 3,5-Dimethyl-4-nitrosomorpholine
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Caption: Decision matrix for solubilizing 3,5-Dimethyl-4-nitrosomorpholine, highlighting the

preference for organic stock preparation prior to aqueous dilution.
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Figure 2: Degradation & Handling Logic
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Caption: Mechanism of photochemical degradation. The N-nitroso group is labile under light

exposure, necessitating strict dark-handling procedures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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